1-(Chloromethyl)-6,7-dimethoxy-3,3-dimethyl-3,4-dihydroisoquinoline

• IUPAC Name: 1-(chloromethyl)-6,7-dimethoxy-3,3-dimethyl-4H-isoquinoline
• InChI: InChI=1S/C14H18ClNO2/c1-14(2)7-9-5-12(17-3)13(18-4)6-10(9)11(8-15)16-14/h5-6H,7-8H2,1-4H3
• InChI Key: IYCYIPOZYAWIHM-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=CC(=C(C=C2C(=N1)CCl)OC)OC)C
• Molecular Formula: C14H18ClNO2
• DSSTOX Substance ID: DTXSID70353691
• Molecular Weight: 267.75 g/mol
• CAS RN: 384357-13-5

Description

This compound is a type of isoquinoline, which is a class of heterocyclic aromatic organic compounds. It has a chloromethyl, two methoxy groups, and two methyl groups attached to the isoquinoline ring.

Molecular Structure Analysis

The molecule likely has a planar aromatic isoquinoline core, with various substituents. The chloromethyl group is a polar functional group, while the methoxy and methyl groups are electron-donating.

Chemical Reactions Analysis

The chloromethyl group is susceptible to nucleophilic attack, making it potentially reactive in substitution reactions. The methoxy groups could potentially undergo demethylation under certain conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors such as polarity, molecular weight, and the presence of functional groups all influence properties like solubility, melting point, and reactivity.

Mechanism of Action

The mechanism of action would depend on the specific context in which this compound is used. For example, in medicinal chemistry, the mechanism of action would refer to how the compound interacts with biological targets.

Future Directions

The future directions for this compound would depend on its potential applications. For instance, if it shows promise in medicinal chemistry, future research might focus on optimizing its structure for better activity or lower toxicity.